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Compound of Interest

Compound Name: JNJ-65355394

Cat. No.: B12402582 Get Quote

Technical Support Center: JNJ-65355394
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of JNJ-65355394, an

O-GlcNAc hydrolase (OGA) inhibitor. It also includes troubleshooting guides and frequently

asked questions (FAQs) to address potential issues during experimentation.

Long-Term Storage and Handling
Proper storage and handling of JNJ-65355394 are critical for maintaining its stability and

ensuring experimental reproducibility.

FAQs for Storage and Handling:

Q1: How should solid JNJ-65355394 be stored for the long term?

A1: For long-term storage, it is recommended to store solid JNJ-65355394 at -20°C or -80°C

upon receipt. The compound is typically shipped at room temperature, and while stable for

short periods, colder temperatures are optimal for preserving its integrity over months to years.

[1][2] Always refer to the Certificate of Analysis provided by the supplier for specific

recommendations.

Q2: How should I prepare and store stock solutions of JNJ-65355394?
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A2: JNJ-65355394 is soluble in DMSO at concentrations up to 10 mM. To prepare a stock

solution, reconstitute the solid compound in high-quality, anhydrous DMSO. Aliquot the stock

solution into small, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to

degradation. Store these aliquots at -80°C for long-term stability.

Q3: What is the stability of JNJ-65355394 in DMSO solution?

A3: While specific long-term stability data for JNJ-65355394 in DMSO is not readily available, it

is best practice to assume that OGA inhibitors in DMSO are stable for several months when

stored properly at -80°C. For critical experiments, it is advisable to use freshly prepared stock

solutions or solutions that have been stored for less than 3-6 months.

Q4: Is JNJ-65355394 sensitive to light?

A4: There is no specific information available regarding the light sensitivity of JNJ-65355394.

However, as a general precaution for all research compounds, it is recommended to store both

the solid form and solutions in light-protected containers (e.g., amber vials) or in the dark to

minimize potential photodegradation.

Data Presentation: Storage Conditions Summary

Form
Storage
Temperature

Recommended
Duration

Container Notes

Solid -20°C to -80°C Years

Tightly sealed,

light-protected

vial

Minimize

exposure to

moisture and air.

Stock Solution

(in DMSO)
-80°C

Up to 6 months

(recommended)

Single-use, light-

protected

aliquots

Avoid repeated

freeze-thaw

cycles.

Working

Dilutions (in

aqueous buffer)

2-8°C Use immediately Sterile tubes
Prepare fresh for

each experiment.
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This section provides a general experimental workflow for using JNJ-65355394 and

troubleshooting common issues.

Experimental Workflow: Assessing OGA Inhibition in Cell Culture
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Preparation

Treatment

Analysis

Controls

Start

Prepare 10 mM Stock
in Anhydrous DMSO

Treat Cells with JNJ-65355394
(and controls)

Culture Cells to
Desired Confluency

Incubate for
Desired Time Vehicle Control (DMSO) Optional: Other OGAi

(e.g., Thiamet G)

Lyse Cells

Perform Protein Assay

Western Blot for
O-GlcNAcylation

Analyze Results
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No Increase in
O-GlcNAcylation

Is the stock solution fresh
and properly stored?

Is the inhibitor concentration
and treatment time optimized?

Yes

Prepare Fresh Stock
from Solid

No

Are the cells healthy and
not over-confluent?

Yes

Perform Dose-Response
and Time-Course

No

Is the Western blot protocol
optimized?

Yes

Optimize Cell Culture
Conditions

No

Optimize Antibody Dilution
and Transfer Conditions

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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